Cas no 111451-24-2 (2,6-Pyridinediamine, 3,5-dimethoxy-)

2,6-Pyridinediamine, 3,5-dimethoxy- structure
111451-24-2 structure
Product Name:2,6-Pyridinediamine, 3,5-dimethoxy-
CAS No:111451-24-2
MF:C7H11N3O2
MW:169.181141138077
CID:1197702
PubChem ID:20157135
Update Time:2025-04-20

2,6-Pyridinediamine, 3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2,6-Pyridinediamine, 3,5-dimethoxy-
    • 3,5-dimethoxy-2,6-Pyridinediamine
    • AKOS006289290
    • DB-347847
    • 111451-24-2
    • SCHEMBL456396
    • Inchi: 1S/C7H11N3O2/c1-11-4-3-5(12-2)7(9)10-6(4)8/h3H,1-2H3,(H4,8,9,10)
    • InChI Key: CEAZJJWZNUEYAN-UHFFFAOYSA-N
    • SMILES: O(C)C1C(N)=NC(=C(C=1)OC)N

Computed Properties

  • Exact Mass: 169.08523
  • Monoisotopic Mass: 169.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 83.4Ų

Experimental Properties

  • PSA: 83.39
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